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Compound of Interest

Compound Name: (S)-GLPG0974

Cat. No.: B10861163 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the preparation of (S)-GLPG0974 solutions

for research and development purposes. (S)-GLPG0974 is a potent and selective antagonist of

the free fatty acid receptor 2 (FFA2/GPR43), a G protein-coupled receptor activated by short-

chain fatty acids like acetate.[1][2][3][4] It plays a role in inflammatory responses, particularly in

neutrophil activation and migration.[1][3][4][5][6]

Chemical and Physical Properties
(S)-GLPG0974 is a white to beige powder.[7]

Property Value Reference

Molecular Formula C₂₅H₂₅ClN₂O₄S [5][7][8]

Molecular Weight 485.00 g/mol [7][8]

CAS Number 1391076-61-1 [1][7]

Purity ≥98% (HPLC) [7]

Storage (Powder)
2-8°C or -20°C for long-term

storage
[7][9]
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Solubility Data
(S)-GLPG0974 exhibits varying solubility depending on the solvent. It is crucial to select the

appropriate solvent system based on the intended experimental application.

Solvent
Maximum
Concentration

Notes Reference

DMSO
~200 mg/mL (412.37

mM)

Requires sonication

for complete

dissolution. Use newly

opened, anhydrous

DMSO as the

compound is

hygroscopic.

[1]

100 mM (48.5 mg/mL)

2 mg/mL (clear

solution)
[7]

Ethanol 100 mM (48.5 mg/mL)

Co-solvent

Formulation 1 (for in

vivo)

5 mg/mL (10.31 mM)

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline.

Forms a suspended

solution. Requires

sonication.

[1][10]

Co-solvent

Formulation 2 (for in

vivo)

5 mg/mL (10.31 mM)

10% DMSO, 90%

(20% SBE-β-CD in

Saline). Forms a

suspended solution.

Requires sonication.

[1][10]

Co-solvent

Formulation 3 (for in

vivo)

≥ 5 mg/mL (10.31

mM)

10% DMSO, 90%

Corn Oil. Forms a

clear solution.

[1][10]
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Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO
This protocol describes the preparation of a 100 mM stock solution of (S)-GLPG0974 in DMSO.

Materials:

(S)-GLPG0974 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Sonicator (optional, but recommended)

Sterile microcentrifuge tubes or vials

Procedure:

Weighing: Accurately weigh the desired amount of (S)-GLPG0974 powder. For example, to

prepare 1 mL of a 100 mM solution, weigh out 48.5 mg.

Dissolution: Add the appropriate volume of anhydrous DMSO to the powder.

Mixing: Vortex the solution vigorously for 1-2 minutes to aid dissolution.

Sonication (if necessary): If the compound does not fully dissolve, sonicate the solution in a

water bath for 5-10 minutes.[1][9]

Storage: Once a clear solution is obtained, aliquot the stock solution into smaller, single-use

volumes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C for long-term stability.

[1] Stock solutions in DMSO are stable for up to 1 year at -80°C.[9]
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Protocol 1: High-Concentration Stock Solution Workflow
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Caption: Workflow for preparing a concentrated (S)-GLPG0974 stock solution in DMSO.

Protocol 2: Preparation of a Working Solution for In Vitro
Cellular Assays
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This protocol details the dilution of the DMSO stock solution to a final working concentration for

cell-based experiments.

Materials:

(S)-GLPG0974 stock solution in DMSO (from Protocol 1)

Appropriate cell culture medium

Procedure:

Thawing: Thaw a single aliquot of the (S)-GLPG0974 stock solution at room temperature.

Serial Dilution (Recommended): To avoid precipitation, perform a serial dilution of the stock

solution in the cell culture medium. For example, to achieve a final concentration of 10 µM

from a 100 mM stock, first prepare an intermediate dilution (e.g., 1:100 to get 1 mM), and

then further dilute to the final concentration.

Final Dilution: Add the appropriate volume of the diluted stock solution to the cell culture

medium to achieve the desired final concentration. The final concentration of DMSO in the

cell culture medium should be kept low (typically ≤ 0.1%) to avoid solvent-induced

cytotoxicity.

Mixing: Gently mix the final working solution by pipetting or inverting the tube.

Application: Use the freshly prepared working solution immediately for your cellular assays.
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Protocol 2: In Vitro Working Solution Workflow
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Caption: Workflow for preparing an in vitro working solution of (S)-GLPG0974.

Signaling Pathway of (S)-GLPG0974
(S)-GLPG0974 acts as an antagonist at the FFA2 receptor, which is a Gi/o and Gq/11 coupled

G protein-coupled receptor. The primary endogenous ligands for FFA2 are short-chain fatty

acids (SCFAs) such as acetate and propionate, which are produced by gut microbiota.[3] In

immune cells like neutrophils, activation of FFA2 by SCFAs leads to downstream signaling

cascades that result in cellular activation and chemotaxis.[3][4][11] (S)-GLPG0974 blocks this

interaction, thereby inhibiting the inflammatory response mediated by FFA2 activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. GLPG0974 - Wikipedia [en.wikipedia.org]

3. Safety, pharmacokinetics and pharmacodynamics of GLPG0974, a potent and selective
FFA2 antagonist, in healthy male subjects - PMC [pmc.ncbi.nlm.nih.gov]

4. Safety, pharmacokinetics and pharmacodynamics of GLPG0974, a potent and selective
FFA2 antagonist, in healthy male subjects - PubMed [pubmed.ncbi.nlm.nih.gov]

5. caymanchem.com [caymanchem.com]

6. mdpi.com [mdpi.com]

7. GLPG0974 = 98 HPLC 1391076-61-1 [sigmaaldrich.com]

8. GSRS [gsrs.ncats.nih.gov]

9. GLPG0974 | GPR | TargetMol [targetmol.com]

10. GLPG0974 | FFA2 antagonist | CAS# 1391076-61-1 | InvivoChem [invivochem.com]

11. researchgate.net [researchgate.net]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b10861163?utm_src=pdf-body-img
https://www.benchchem.com/product/b10861163?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/GLPG0974.html
https://en.wikipedia.org/wiki/GLPG0974
https://pmc.ncbi.nlm.nih.gov/articles/PMC4917808/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4917808/
https://pubmed.ncbi.nlm.nih.gov/26852904/
https://pubmed.ncbi.nlm.nih.gov/26852904/
https://www.caymanchem.com/product/28108/glpg0974
https://www.mdpi.com/1420-3049/26/22/6827
https://www.sigmaaldrich.com/KR/ko/product/sigma/sml2443
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/b8c3c2f7-f259-48b3-bec4-0db4d820133e
https://www.targetmol.com/compound/glpg0974
https://www.invivochem.com/glpg0974.html
https://www.researchgate.net/publication/293634850_Safety_Pharmacokinetics_and_Pharmacodynamics_of_GLPG0974_a_potent_and_selective_FFA2_antagonist_in_healthy_male_subjects
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Notes and Protocols for (S)-GLPG0974
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10861163#protocol-for-s-glpg0974-solution-
preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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